Cas no 100217-92-3 (Ergosta-2,24-dien-26-oicacid, 15-(acetyloxy)-5,6-epoxy-4,14,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,14b,15a,22R)- (9CI))

• Product Name: Ergosta-2,24-dien-26-oicacid, 15-(acetyloxy)-5,6-epoxy-4,14,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,14b,15a,22R)- (9CI)
• CAS No: 100217-92-3
• MF: C₃₀H₄₀O₈
• MW: 528.633810043335
• CID: 160231
• PubChem ID: 435365
• Update Time: 2025-04-19

Ergosta-2,24-dien-26-oicacid, 15-(acetyloxy)-5,6-epoxy-4,14,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,14b,15a,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 15-(acetyloxy)-5,6-epoxy-4,14,22-trihydroxy-1-oxo-, d-lactone, (4b,5b,6b,14b,15a,22R)- (9CI)
• [22R,(+)]-15α-Acetyloxy-5,6β-epoxy-4β,14β,22-trihydroxy-1-oxo-5β-ergosta-2,24-diene-26-oic acid 26,22-lactone
• (+)-Physapubenolide
• 5,6-Epoxy-5H-cyclopenta[a]phenanthrene,ergosta-2,24-dien-26-oic acid deriv.
• Physapubenolide
• 15a-Acetoxy-5b,6b-epoxy-4b,14b-dihydroxy-1-oxo-20S,22R-witha-2,24-dienolide
• 100217-92-3
• NSC368674
• LMST01160015
• [15-[1-(4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl)ethyl]-6,12-dihydroxy-2,16-dimethyl-3-oxo-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-13-yl] acetate
• 15-[1-(4,5-dimethyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)ethyl]-6,12-dihydroxy-2,16-dimethyl-3-oxo-8-oxapentacyclo[9.7.0.0;{2,7}.0;{7,9}.0;{12,16}]octadec-4-en-13-yl acetate
• 15-[1-(4,5-dimethyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)ethyl]-6,12-dihydroxy-2,16-dimethyl-3-oxo-8-oxapentacyclo[9.7.0.0^{2,7}.0^{7,9}.0^{12,16}]octadec-4-en-13-yl acetate
• CHEBI:167994
• [22R,(+)]-15alpha-Acetyloxy-5,6beta-epoxy-4beta,14beta,22-trihydroxy-1-oxo-5beta-ergosta-2,24-diene-26-oic acid 26,22-lactone
• NSC-368674
• Ergosta-2,24-dien-26-oic acid, 15-(acetyloxy)-5,6-epoxy-4,14,22-trihydroxy-1-oxo-, delta-lactone, (4beta,5beta,6beta,14beta,15alpha,22R)-
• AKOS040749205
• DTXSID601105859

• Inchi： 1S/C30H40O8/c1-14-11-21(37-26(34)15(14)2)16(3)19-12-24(36-17(4)31)29(35)20-13-25-30(38-25)23(33)8-7-22(32)28(30,6)18(20)9-10-27(19,29)5/h7-8,16,18-21,23-25,33,35H,9-13H2,1-6H3
• InChI Key： OPYWYTLAPWWTKW-UHFFFAOYSA-N
• SMILES： O1C2CC3C(CCC4(C)C(C(C)C5CC(C)=C(C)C(=O)O5)CC(C34O)OC(C)=O)C3(C(C=CC(C132)O)=O)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 528.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines